Cas no 946246-51-1 (2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(3-methoxypropyl)acetamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(3-methoxypropyl)acetamide
• CAS No: 946246-51-1
• MF: C₂₀H₂₁FN₂O₄S
• MW: 404.455147504807
• CID: 5979931
• PubChem ID: 16935967
• Update Time: 2025-06-28

2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(3-methoxypropyl)acetamide
• 2-[3-(4-fluorophenyl)sulfonylindol-1-yl]-N-(3-methoxypropyl)acetamide
• 2-[3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl]-N-(3-methoxypropyl)acetamide
• 946246-51-1
• AKOS024646760
• 2-(3-((4-fluorophenyl)sulfonyl)-1H-indol-1-yl)-N-(3-methoxypropyl)acetamide
• F2407-0751

• Inchi： 1S/C20H21FN2O4S/c1-27-12-4-11-22-20(24)14-23-13-19(17-5-2-3-6-18(17)23)28(25,26)16-9-7-15(21)8-10-16/h2-3,5-10,13H,4,11-12,14H2,1H3,(H,22,24)
• InChI Key： OOGXGLZQCLLJEE-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)CN1C2=C(C=CC=C2)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 404.12060649g/mol
• Monoisotopic Mass: 404.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(3-methoxypropyl)acetamide

Compound CAS No. 946246-51-1: 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(3-methoxypropyl)acetamide

Compound CAS No. 946246-51-1, also known as 2-3-(4-fluorobenzenesulfonyl)-1H-indol-1-yl-N-(3-methoxypropyl)acetamide, is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, an indole moiety, and an N-(3-methoxypropyl)acetamide substituent. These structural features contribute to its unique chemical properties and reactivity, making it a subject of interest in contemporary research.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic aromatic substitution, acylation, and coupling reactions. Recent advancements in catalytic methodologies have enabled researchers to achieve higher yields and better purity levels in its production. The incorporation of the fluorobenzenesulfonyl group introduces electronic effects that enhance the compound's stability and bioavailability, while the indole ring provides a platform for further functionalization and bioactivity modulation.

Recent studies have highlighted the potential of this compound as a modulator of protein-protein interactions (PPIs), a critical area in drug discovery due to the role of PPIs in various pathological processes such as cancer, neurodegenerative diseases, and inflammation. The N-(3-methoxypropyl)acetamide group has been shown to interact with specific residues on target proteins, thereby inhibiting or enhancing their activity in a controlled manner.

In addition to its pharmacological applications, this compound has demonstrated interesting properties in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for applications in nanotechnology and surface engineering. The fluorobenzenesulfonyl group plays a crucial role in SAM formation by providing strong intermolecular interactions, while the indole moiety contributes to structural diversity and functional versatility.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound under different conditions. The presence of the methoxypropyl group has been found to influence its environmental fate significantly, with studies suggesting that it undergoes rapid hydrolysis under alkaline conditions but remains stable under neutral or acidic pH levels.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to reduce costs and improve scalability for industrial applications. Additionally, efforts are being made to explore its potential as a building block for more complex molecules with enhanced functionalities.